GC7 Sulfate
GC7 Sulfate
GC7 Sulfate is a deoxyhypusine synthase (DHPS) inhibitor.
Brand Name:
Vulcanchem
CAS No.:
150417-90-6
VCID:
VC0006684
InChI:
InChI=1S/C8H20N4.H2O4S/c9-6-4-2-1-3-5-7-12-8(10)11;1-5(2,3)4/h1-7,9H2,(H4,10,11,12);(H2,1,2,3,4)
SMILES:
C(CCCN)CCCN=C(N)N.OS(=O)(=O)O
Molecular Formula:
C₈H₂₂N₄O₄S
Molecular Weight:
270.35
GC7 Sulfate
CAS No.: 150417-90-6
Inhibitors
VCID: VC0006684
Molecular Formula: C₈H₂₂N₄O₄S
Molecular Weight: 270.35
| CAS No. | 150417-90-6 |
|---|---|
| Product Name | GC7 Sulfate |
| Molecular Formula | C₈H₂₂N₄O₄S |
| Molecular Weight | 270.35 |
| IUPAC Name | 2-(7-aminoheptyl)guanidine;sulfuric acid |
| Standard InChI | InChI=1S/C8H20N4.H2O4S/c9-6-4-2-1-3-5-7-12-8(10)11;1-5(2,3)4/h1-7,9H2,(H4,10,11,12);(H2,1,2,3,4) |
| SMILES | C(CCCN)CCCN=C(N)N.OS(=O)(=O)O |
| Description | GC7 Sulfate is a deoxyhypusine synthase (DHPS) inhibitor. |
| Reference | [1]. Bandino A, et al. Deoxyhypusine synthase (DHPS) inhibitor GC7 induces p21/Rb-mediated inhibition of tumor cell growth and DHPS expression correlates with poor prognosis in neuroblastoma patients. Cell Oncol (Dordr). 2014 Dec;37(6):387-98. [2]. Lou B, et al. N1-guanyl-1,7-diaminoheptane (GC7) enhances the therapeutic efficacy of doxorubicin by inhibiting activation of eukaryotic translation initiation factor 5A2 (eIF5A2) and preventing the epithelial-mesenchymal transition in hepatocellular carcinoma cells. Exp Cell Res. 2013 Oct 15;319(17):2708-17. |
| PubChem Compound | 131842088 |
| Last Modified | Nov 11 2021 |
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